Cas no 252919-25-8 (3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-)
252919-25-8 structure
Product Name:3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
CAS No:252919-25-8
MF:C11H19NO4
MW:229.27286362648
CID:1424880
Update Time:2024-08-15
3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-
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- Inchi: 1S/C11H19NO4/c1-11(2,3)16-10(15)7-4-5-12-6-8(7)9(13)14/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
- InChI Key: HJCNDIVLLADHLF-YUMQZZPRSA-N
- SMILES: N1CC[C@H](C(OC(C)(C)C)=O)[C@@H](C(O)=O)C1
Computed Properties
- Exact Mass: 493.17015
Experimental Properties
- Density: 1.135±0.06 g/cm3(Predicted)
- Boiling Point: 350.8±42.0 °C(Predicted)
- PSA: 72.91
- pka: 3.47±0.40(Predicted)
3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
252919-25-8 (3,4-Piperidinedicarboxylic acid, 4-(1,1-dimethylethyl) ester, (3R,4S)-) Related Products
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